(Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C27H24O9/c1-30-19-9-6-15(10-22(19)32-3)27(29)35-17-7-8-18-21(13-17)36-25(26(18)28)12-16-11-23(33-4)24(34-5)14-20(16)31-2/h6-14H,1-5H3/b25-12-
• InChI Key: QHLXFGZVRYORPO-ROTLSHHCSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=C(C=C4OC)OC)OC)O3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=C(C=C4OC)OC)OC)/O3)OC
• Molecular Formula: C27H24O9
• Molecular Weight: 492.5 g/mol

Description

(Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate is a useful research compound. Its molecular formula is C27H24O9 and its molecular weight is 492.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research in organic chemistry often focuses on the synthesis and reactions of complex molecules. A study by PansareDattatraya & Devan (2015) explored the synthesis and antimicrobial activity of derivatives related to the compound , showcasing its potential in creating compounds with antimicrobial properties (PansareDattatraya & Devan, 2015). Additionally, the work by Mustafa, Hishmat, & Younes (1970) on the synthesis of 1‐(4.6‐dimethoxybenzo‐furanyl)‐ and 1‐(4.6.7‐trimethoxybenzofuranyl)butane‐1.2.3‐trione‐2‐arylhydrazones highlights the versatility of similar compounds in producing a range of derivatives through reactions like Knoevenagel condensation (Mustafa, Hishmat, & Younes, 1970).

Antimicrobial Activity

Several studies have investigated the antimicrobial properties of compounds related to "(Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate." For instance, the synthesis and antimicrobial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates by Spoorthy et al. (2021) demonstrate the potential of such compounds in developing new antimicrobial agents (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Chemical Structure Analysis

The study of complex organic molecules often involves detailed analysis of their chemical structures. The work on the crystal structure, Hirshfeld analysis, and DFT study of 6,7-Dimethoxy-3-[(5-Chloro-1,3,3-Trimethylindolin-2-Ylidene)Methyl]Isobenzofuran-1(3h)-One by Sapari et al. (2019) is an example of using advanced techniques to understand the structural characteristics of similar compounds (Sapari, Zakariah, Abdul Kadir Jilani, Wong, Ngatiman, & Hasbullah, 2019).